Cas no 61824-04-2 (Pyrrolidine, 2-ethyl-5-pentyl-, 4-methylbenzenesulfonate)

• Product Name: Pyrrolidine, 2-ethyl-5-pentyl-, 4-methylbenzenesulfonate
• CAS No: 61824-04-2
• MF: C₁₈H₃₁NO₃S
• MW: 341.508644342422
• CID: 465219
• PubChem ID: 71391875
• Update Time: 2025-04-19

Pyrrolidine, 2-ethyl-5-pentyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-ethyl-5-pentyl-, 4-methylbenzenesulfonate
• 2-ethyl-5-pentylpyrrolidine,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--2-ethyl-5-pentylpyrrolidine (1/1)
• DTXSID30813701
• 61824-04-2

• Inchi： 1S/C11H23N.C7H8O3S/c1-3-5-6-7-11-9-8-10(4-2)12-11;1-6-2-4-7(5-3-6)11(8,9)10/h10-12H,3-9H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： LDIQHUKBVBGPGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C(CC)CCC1CCCCC

Computed Properties

• Exact Mass: 341.20263
• Monoisotopic Mass: 341.20246502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4